![molecular formula C7H5ClN4O2S B1393053 4-(2H-tetrazol-5-yl)benzenesulfonyl chloride CAS No. 924964-20-5](/img/structure/B1393053.png)
4-(2H-tetrazol-5-yl)benzenesulfonyl chloride
Overview
Description
4-(2H-tetrazol-5-yl)benzenesulfonyl chloride is a chemical compound with the molecular formula C7H5ClN4O2S . It is often used in research and development .
Molecular Structure Analysis
The molecular structure of 4-(2H-tetrazol-5-yl)benzenesulfonyl chloride consists of a benzene ring attached to a sulfonyl chloride group and a tetrazole ring . The molecular weight of the compound is 244.66 .Scientific Research Applications
Antibacterial Applications
Derivatives of this compound have been screened for antibacterial activities, indicating its use in combating bacterial infections .
Anticancer Properties
In vitro studies have evaluated the cytotoxicity of synthesized compounds against human lung cancer cell lines, suggesting its potential in cancer treatment .
Anti-Tuberculosis Activity
The compound’s derivatives have also been tested for anti-TB activities, which could make it a valuable asset in the fight against tuberculosis .
Oligonucleotide Synthesis
Tetrazole derivatives are used as acidic activators in oligonucleotide synthesis, essential for genetic research and drug development .
Material Chemistry
Due to their diverse biological applications, tetrazole compounds are of interest in material chemistry, potentially leading to new materials with unique properties .
Medicinal Chemistry
As nonclassical bioisosteres of carboxylic acids, tetrazoles like this compound are significant in medicinal chemistry for drug design and development .
Pharmaceutical Applications
Tetrazole derivatives are crucial in pharmaceuticals, with eco-friendly synthesis approaches leading to cost-effective and efficient drug production .
Mechanism of Action
Target of Action
The primary targets of 4-(2H-tetrazol-5-yl)benzenesulfonyl chloride are certain amino acid residues within the active pockets of specific proteins . These targets play a crucial role in the compound’s mechanism of action, as their interaction with the compound leads to significant changes in their function.
Mode of Action
4-(2H-tetrazol-5-yl)benzenesulfonyl chloride interacts with its targets by forming hydrogen bonds with the amino acid residues in their active pockets . This interaction results in a change in the conformation and function of the target proteins, which can have downstream effects on various biochemical pathways.
Result of Action
The molecular and cellular effects of 4-(2H-tetrazol-5-yl)benzenesulfonyl chloride’s action are largely dependent on its interaction with its target proteins. For instance, some synthesized compounds similar to 4-(2H-tetrazol-5-yl)benzenesulfonyl chloride have shown significant cytotoxic effects .
properties
IUPAC Name |
4-(2H-tetrazol-5-yl)benzenesulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN4O2S/c8-15(13,14)6-3-1-5(2-4-6)7-9-11-12-10-7/h1-4H,(H,9,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXFGIDWWUVWVHT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NNN=N2)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN4O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40680582 | |
Record name | 4-(2H-Tetrazol-5-yl)benzene-1-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40680582 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2H-tetrazol-5-yl)benzenesulfonyl chloride | |
CAS RN |
924964-20-5 | |
Record name | 4-(2H-Tetrazol-5-yl)benzene-1-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40680582 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(2H-tetrazol-5-yl)benzenesulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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